REACTION_CXSMILES
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[Cl:1][C:2]1[CH:16]=[C:15]([N+:17]([O-])=O)[CH:14]=[CH:13][C:3]=1[O:4][C:5]1[CH:6]=[C:7]([CH:10]=[CH:11][CH:12]=1)[C:8]#[N:9].[Cl-].[Ca+2].[Cl-]>C(O)C.O>[NH2:17][C:15]1[CH:14]=[CH:13][C:3]([O:4][C:5]2[CH:6]=[C:7]([CH:10]=[CH:11][CH:12]=2)[C:8]#[N:9])=[C:2]([Cl:1])[CH:16]=1 |f:1.2.3,4.5|
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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ClC1=C(OC=2C=C(C#N)C=CC2)C=CC(=C1)[N+](=O)[O-]
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Name
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Quantity
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449 mg
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Type
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reactant
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Smiles
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[Cl-].[Ca+2].[Cl-]
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Name
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ethanol water
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C(C)O.O
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Name
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Reduced iron
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Quantity
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2.7 g
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Type
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reactant
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Smiles
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Type
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CUSTOM
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Details
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the mixture was stirred at 100° C. for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the mixture was stirred at 100° C. for 5 hrs
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Duration
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5 h
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Type
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CUSTOM
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Details
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After the completion of the reaction
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Type
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FILTRATION
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Details
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the reaction mixture was filtered (celite)
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under reduced pressure
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Type
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ADDITION
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Details
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Water was added to the residue
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Type
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ADDITION
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Details
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the mixture was diluted with ethyl acetate
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Type
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WASH
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Details
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washed with water and saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous magnesium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (hexane:ethyl acetate=3:1)
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Reaction Time |
10 min |
Name
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Type
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product
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Smiles
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NC1=CC(=C(OC=2C=C(C#N)C=CC2)C=C1)Cl
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Type | Value | Analysis |
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AMOUNT: MASS | 1.25 g | |
YIELD: CALCULATEDPERCENTYIELD | 70.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |